6339-87-3(Thiophene-2-sulfonamide),EVJ

Thiophene-2-sulfonamide Properties

Names and Identifiers

- Thiophene-2-sulfonamide
- 2-Thiophenesulfonamide
- 2-Thienylsulfonamide
- NSC 42521
- KTFDYVNEGTXQCV-UHFFFAOYSA-N
- Sulfamido-2 thiophene [French]
- SY007545
- thifensulfuron-methyl TP1
- AB01103408-03
- A8731
- AKOS000115236
- thiophene-alpha-sulfonamide
- BRN 0123537
- Thiophene-2-sulfonic acid amide
- CL1301
- Thiophene-
- UNII-P6Q26TS6AU
- Sulfamido-2 thiophene
- AM20100568
- P6Q26TS6AU
- Thiophene sulfonamide
- NS00003225
- T2851
- EVJ
- CHEBI:79403
- NCGC00339173-01
- 2-Thiophenesulfonamide, 96%
- J-524961
- Thiophenesulfonamide
- EN300-01183
- CHEMBL3265256
- thiophene-2-sulfonamide
- Z45415560
- 6339-87-3
- MFCD00185853
- NSC-42521
- AC-7518
- NSC42521
- 5-18-09-00426 (Beilstein Handbook Reference)
- CS-W002488
- 3s78
- DTXSID80212801
- SCHEMBL195370
- A-sulfonamide
- FS-1451
- BDBM50013796
- DS-0265
- Q27148439
- FT-0636103
- DB-003903
- +Expand
- MDL： MFCD00185853
- InChIKey： KTFDYVNEGTXQCV-UHFFFAOYSA-N
- Inchi： 1S/C4H5NO2S2/c5-9(6,7)4-2-1-3-8-4/h1-3H,(H2,5,6,7)
- SMILES： C1=C([S](N)(=O)=O)SC=C1

Computed Properties

Exact Mass: 162.97600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 162.97617075g/mol
Heavy Atom Count: 9
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 96.8Å²

Experimental Properties

LogP: 2.17660
PSA: 96.78000
Boiling Point: 338.1°C at 760 mmHg
Melting Point: 144.0 to 149.0 deg-C
Flash Point: 158.3℃
Density: 1.5130

Thiophene-2-sulfonamide Security Information

Symbol: GHS07
RTECS：XN0294000
WGK Germany：3
Safety Instruction： 26
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Risk Phrases： 36/37/38
Signal Word：Warning

Thiophene-2-sulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Thiophene-2-sulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB63025-1g	Thiophene-2-sulfonamide	6339-87-3	99%	1g	$10.00	2024-04-19
abcr	AB253568-1 g	Thiophene-2-sulfonamide; .	6339-87-3		1g	€61.80	2023-06-22
Alichem	A169005148-100g	Thiophene-2-sulfonamide	6339-87-3	97%	100g	$160.00	2023-09-01
Ambeed	A161544-1g	Thiophene-2-sulfonamide	6339-87-3	97%	1g	$9.0
Apollo Scientific	OR13858-1g	Thiophene-2-sulphonamide	6339-87-3	97%	1g	£34.00	2023-08-31
AstaTech	CL1301-25/G	2-THIENYLSULFONAMIDE	6339-87-3	97%	25g	$50	2023-09-15
Chemenu	CM200107-100g	2-Thienylsulfonamide	6339-87-3	97%	100g	$163	2021-08-05
Crysdot LLC	CD11083275-100g	Thiophene-2-sulfonamide	6339-87-3	97%	100g	$174
Enamine	EN300-01183-0.05g	thiophene-2-sulfonamide	6339-87-3	95%	0.05g	$19.0
eNovation Chemicals LLC	D689223-25g	2-Thiophenesulfonamide	6339-87-3	95%	25g	$105	2021-09-25

Thiophene-2-sulfonamide Synthesis

Synthetic Circuit 1

2018363-35-2

42839-54-3

6339-87-3

5813-89-8

527-72-0

79-84-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Butyl ether , Water ; 30 min, 40 °C

Reference

Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)

Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

Synthetic Circuit 2

1189-71-5

110-02-1

6339-87-3

5813-89-8

527-72-0

79-84-5

Reaction Conditions

1.1 Solvents: Butyl ether ; 2 h, 50 °C
2.1 Reagents: Sulfuric acid Solvents: Butyl ether , Water ; 30 min, 40 °C

Reference

Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)

Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

Thiophene-2-sulfonamide Raw materials

Thiophene-2-sulfonamide Preparation Products

Thiophene-2-sulfonamide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:6339-87-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:6339-87-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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6. A novel rhodium-catalyzed domino-hydroformylation-reaction for the synthesis of sulphonamides

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10. Pd-mediated construction of a cyclopentane ring fused with indoles

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Cas no 6339-87-3 (Thiophene-2-sulfonamide)